Cas no 1729-01-7 (8-Methoxycoumarin-3-carboxylic acid chloride)
1729-01-7 structure
Product Name:8-Methoxycoumarin-3-carboxylic acid chloride
CAS No:1729-01-7
MF:C11H7ClO4
MW:238.62388253212
MDL:MFCD12197774
CID:2923950
PubChem ID:15170044
Update Time:2025-04-21
8-Methoxycoumarin-3-carboxylic acid chloride Chemical and Physical Properties
Names and Identifiers
-
- 8-Methoxycoumarin-3-carboxylic acid chloride
- F2158-0750
- BBL014501
- AKOS005172551
- HEMOMFUKHGXJMF-UHFFFAOYSA-N
- 8-METHOXY-2-OXO-2H-CHROMENE-3-CARBONYL CHLORIDE
- ALBB-010830
- 2H-1-Benzopyran-3-carbonyl chloride, 8-methoxy-2-oxo-
- SCHEMBL11339310
- EN300-236543
- 1729-01-7
- 8-METHOXY-2-OXO-2H-CHROMENE-3-CARBONYLCHLORIDE
- 8-methoxy-2-oxochromene-3-carbonyl chloride
-
- MDL: MFCD12197774
- Inchi: 1S/C11H7ClO4/c1-15-8-4-2-3-6-5-7(10(12)13)11(14)16-9(6)8/h2-5H,1H3
- InChI Key: HEMOMFUKHGXJMF-UHFFFAOYSA-N
- SMILES: ClC(C1C(=O)OC2C(=CC=CC=2C=1)OC)=O
Computed Properties
- Exact Mass: 238.0032864Da
- Monoisotopic Mass: 238.0032864Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.6Ų
8-Methoxycoumarin-3-carboxylic acid chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM291532-1g |
8-Methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 97% | 1g |
$302 | 2021-06-17 | |
| Chemenu | CM291532-5g |
8-Methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 97% | 5g |
$853 | 2021-06-17 | |
| TRC | M282956-100mg |
8-Methoxycoumarin-3-carboxylic Acid Chloride |
1729-01-7 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M282956-500mg |
8-Methoxycoumarin-3-carboxylic Acid Chloride |
1729-01-7 | 500mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M282956-1g |
8-Methoxycoumarin-3-carboxylic Acid Chloride |
1729-01-7 | 1g |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM291532-1g |
8-Methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 97% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-236543-0.05g |
8-methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-236543-0.1g |
8-methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-236543-0.25g |
8-methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-236543-0.5g |
8-methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 95% | 0.5g |
$699.0 | 2024-06-19 |
8-Methoxycoumarin-3-carboxylic acid chloride Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
1729-01-7 (8-Methoxycoumarin-3-carboxylic acid chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent